Cas no 1708199-38-5 (4-(2,4-Dichloro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole)

• Product Name: 4-(2,4-Dichloro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole
• CAS No: 1708199-38-5
• MF: C₉H₆Cl₂N₂O₂S₂
• MW: 309.192137241364
• CID: 5181506
• Update Time: 2026-03-05

4-(2,4-Dichloro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-Dichloro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole
• 4-(2,4-Dichlorophenyl)-5-(methylsulfonyl)-1,2,3-thiadiazole

• Inchi： 1S/C9H6Cl2N2O2S2/c1-17(14,15)9-8(12-13-16-9)6-3-2-5(10)4-7(6)11/h2-4H,1H3
• InChI Key： ZYNGKSCNLUUIRM-UHFFFAOYSA-N
• SMILES： S1C(S(C)(=O)=O)=C(C2=CC=C(Cl)C=C2Cl)N=N1

Additional information on 4-(2,4-Dichloro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole

4-(2,4-Dichloro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole: A Comprehensive Overview

The compound CAS No. 1708199-38-5, also known as 4-(2,4-Dichloro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of thiadiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of the dichlorophenyl group and the methanesulfonyl group in its structure confers unique electronic and structural properties that make it valuable for both academic research and industrial applications.

The synthesis of this compound involves a series of carefully designed chemical reactions that highlight the importance of functional group transformations and stereochemical control. Recent studies have focused on optimizing the synthesis pathways to improve yield and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while maintaining product purity. These advancements underscore the compound's potential for large-scale production in industries such as pharmaceuticals and agrochemicals.

In terms of applications, 4-(2,4-Dichloro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole has shown promising results in the field of pest control. Its ability to act as a potent insecticide has been validated through extensive laboratory testing and field trials. The compound's mechanism of action involves interference with the nervous system of target pests, leading to paralysis and eventual death. This specificity makes it an attractive alternative to traditional pesticides that often have broader ecological impacts.

Moreover, this compound has garnered attention in the pharmaceutical industry due to its potential as a drug candidate. Preclinical studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory diseases and cancer. The presence of the methanesulfonyl group is believed to enhance bioavailability and stability within biological systems. These findings have prompted further research into its pharmacokinetics and toxicity profiles to evaluate its suitability for clinical trials.

The structural integrity of this compound is further enhanced by its rigid thiadiazole ring system. This rigidity contributes to its thermal stability and resistance to degradation under harsh conditions. Such properties make it an ideal candidate for use in high-performance materials such as polymers and coatings. Recent advancements in polymer chemistry have explored incorporating this compound into polymeric matrices to impart enhanced mechanical and thermal properties.

In conclusion, CAS No. 1708199-38-5, or 4-(2,4-Dichloro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole, stands out as a versatile molecule with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups provide a foundation for innovative research and development efforts. As scientific understanding continues to evolve, this compound is poised to play an increasingly significant role in advancing both technological and therapeutic solutions.